3,4-Diacetamidothiophen-2-yl thiocyanate

• CAS No.: 90069-99-1
• Molecular Formula: C9H9N3O2S2
• Molecular Weight: 255.3 g/mol
• IUPAC Name: (3,4-diacetamidothiophen-2-yl) thiocyanate
• InChI: InChI=1S/C9H9N3O2S2/c1-5(13)11-7-3-15-9(16-4-10)8(7)12-6(2)14/h3H,1-2H3,(H,11,13)(H,12,14)
• InChI Key: HNBXRTLOYHKDMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CSC(=C1NC(=O)C)SC#N

Description

3,4-Diacetamidothiophen-2-yl thiocyanate is a heterocyclic compound featuring a thiophene core substituted with two acetamide groups at positions 3 and 4, and a thiocyanate (-SCN) moiety at position 2. While specific data on its synthesis or applications are absent in the provided evidence, its structural analogs (e.g., thiadiazoles, thiazolidinones, and benzeneamine thiocyanates) suggest utility in medicinal chemistry and materials science .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,4-diacetamidothiophen-2-yl thiocyanate with structurally or functionally related thiocyanate-containing compounds, focusing on synthesis, spectral properties, and biological activity.

Structural Analogues

2.1.1 Thiocarboxanilide Derivatives (e.g., Compounds 7f, 7h, 7j, 15c)
These compounds (from ) share thiocyanate-like reactivity but differ in core heterocycles (e.g., 1,3,4-thiadiazole, imidazolone). Key distinctions include:

• Functional Groups : Unlike 3,4-diacetamidothiophen-2-yl thiocyanate, these derivatives feature additional carbonyl (C=O) and thioxo (C=S) groups, influencing their IR spectra (e.g., 1661–1674 cm⁻¹ for C=O stretches) .
• Synthesis: Formed via reactions of thiocarboxanilides with hydrazonoyl halides or active chloromethylene compounds, contrasting with the presumed acetylation and thiocyanation steps for the target compound .

2.1.2 2a-c Thiocyanate Benzeneamine Derivatives ()
These benzeneamine-based thiocyanates exhibit simpler aromatic backbones but share the -SCN group. Differences include:

Functional Analogues

2.2.1 Bis-Pyridone Thiocyanate Probes () These fluorescent probes highlight the versatility of -SCN groups in diagnostic applications. Key contrasts:

• Utility: Used in pathogenic cell diagnostics, whereas the target compound’s applications remain unexplored in the provided evidence .

• Analytical Use : Quantifies antibody avidity (e.g., anti-PT IgG), demonstrating -SCN’s role in disrupting biomolecular interactions .

Comparative Data Tables

Table 1: Spectral and Physical Properties of Selected Thiocyanate Derivatives

Compound	IR Peaks (cm⁻¹)	$ ^1 \text{H NMR} $ (δ, ppm)	Molecular Formula	Reference
3,4-Diacetamidothiophen-2-yl thiocyanate	~1650–1700 (C=O acetamide)	Not reported	Presumed C₉H₉N₃O₂S₂	N/A
7f (Thiadiazole derivative)	1661 (C=O), 1629 (C=O)	2.35 (CH₃), 6.72–7.81 (Ar-H)	C₂₅H₁₈N₄O₂S₂
7h (Thiadiazole derivative)	1662 (broad C=O)	7.34–8.41 (Ar-H, NH)	C₃₀H₂₁N₅O₂S₂
15c (Imidazolidine derivative)	1671 (C=O)	6.85–8.16 (Ar-H)	C₂₇H₁₇N₅O₃S₃

Q & A

Basic Research Questions

Q. What synthetic routes are most effective for preparing 3,4-Diacetamidothiophen-2-yl thiocyanate, and what critical reaction conditions must be controlled?

• The compound can be synthesized via nucleophilic substitution or condensation reactions. Key steps include:

• Use of dimethylformamide (DMF) as a solvent to stabilize intermediates and enhance reactivity .
• Reaction with hydrazonoyl halides or arylisothiocyanates in the presence of KOH to deprotonate intermediates and drive the reaction forward .
• Temperature control (room temperature to mild heating) to avoid decomposition of thiocyanate groups .
  • Example protocol: Combine thiophene precursors with thiocyanate derivatives in DMF/KOH, stir for 12–24 hours, and isolate via ice/water precipitation .

Q. Which spectroscopic techniques are essential for structural confirmation of 3,4-Diacetamidothiophen-2-yl thiocyanate?

• IR Spectroscopy : Detect carbonyl (C=O, ~1660 cm⁻¹) and thiocyanate (SC≡N, ~2100 cm⁻¹) stretching vibrations .
• ¹H/¹³C NMR : Identify aromatic protons (δ 7.3–8.4 ppm) and carbons (δ 120–160 ppm), acetamido groups (δ ~2.1 ppm for CH₃), and thiocyanate-linked carbons .
• Mass Spectrometry (MS) : Confirm molecular weight (e.g., [M+H]⁺ peaks) and fragmentation patterns (e.g., loss of SCN or acetamide groups) .

Advanced Research Questions

Q. How do solvent polarity and base strength influence the reaction mechanism in thiocyanate derivative synthesis?

• DMF acts as a polar aprotic solvent, stabilizing charged intermediates and facilitating SN2 mechanisms .
• Strong bases like KOH promote deprotonation of thiol or amine groups, enabling nucleophilic attack on electrophilic carbons (e.g., in isothiocyanates) .
• Competing pathways (e.g., hydrolysis of thiocyanate) can arise in protic solvents; solvent choice must balance reactivity and stability .

Q. What strategies resolve contradictions in spectroscopic data for novel thiocyanate derivatives?

• Cross-validation : Combine IR (functional groups), NMR (proton/carbon environments), and MS (molecular weight) to reconcile discrepancies .
• X-ray crystallography : Resolve ambiguities in regiochemistry or stereochemistry if crystals are obtainable (not covered in evidence but recommended).
• Computational modeling : Compare experimental NMR shifts with DFT-calculated values to validate assignments .

Q. How can reaction byproducts be minimized during the synthesis of 3,4-Diacetamidothiophen-2-yl thiocyanate?

• Stepwise purification : Use TLC to monitor reaction progress and isolate intermediates before side reactions occur .
• Optimized stoichiometry : Avoid excess hydrazonoyl halides, which may lead to over-substitution or polymerization .
• Low-temperature quenching : Pour reactions onto ice/water to precipitate the product rapidly, reducing hydrolysis .